t-Boc-Aminooxy-PEG1-amine t-Boc-Aminooxy-PEG1-amine t-Boc-Aminooxy-PEG1-amine is a PEG derivative containing a Boc-protected aminooxy group and an amine group. The protected aminooxy can be deprotected under mild acidic conditions and then can be reacted with an aldehyde or ketone group to form a stable oxime linkage. The amine group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc.
Brand Name: Vulcanchem
CAS No.: 1844894-82-1
VCID: VC0544644
InChI: InChI=1S/C9H20N2O4/c1-9(2,3)15-8(12)11-14-7-6-13-5-4-10/h4-7,10H2,1-3H3,(H,11,12)
SMILES: CC(C)(C)OC(NOCCOCCN)=O
Molecular Formula: C9H20N2O4
Molecular Weight: 220.27

t-Boc-Aminooxy-PEG1-amine

CAS No.: 1844894-82-1

Inhibitors

VCID: VC0544644

Molecular Formula: C9H20N2O4

Molecular Weight: 220.27

Purity: >98% (or refer to the Certificate of Analysis)

t-Boc-Aminooxy-PEG1-amine - 1844894-82-1

CAS No. 1844894-82-1
Product Name t-Boc-Aminooxy-PEG1-amine
Molecular Formula C9H20N2O4
Molecular Weight 220.27
IUPAC Name tert-butyl (2-(2-aminoethoxy)ethoxy)carbamate
Standard InChI InChI=1S/C9H20N2O4/c1-9(2,3)15-8(12)11-14-7-6-13-5-4-10/h4-7,10H2,1-3H3,(H,11,12)
Standard InChIKey TTYYGLYRGAJOLR-UHFFFAOYSA-N
SMILES CC(C)(C)OC(NOCCOCCN)=O
Appearance Solid powder
Description t-Boc-Aminooxy-PEG1-amine is a PEG derivative containing a Boc-protected aminooxy group and an amine group. The protected aminooxy can be deprotected under mild acidic conditions and then can be reacted with an aldehyde or ketone group to form a stable oxime linkage. The amine group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms t-Boc-Aminooxy-PEG1-amine
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